Cas no 338397-18-5 (4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide)

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide is a sulfur-containing heterocyclic compound featuring a thiadiazole ring linked to a 4-bromophenyl group via a sulfide bridge. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromophenyl moiety offers a versatile handle for further functionalization through cross-coupling reactions, while the thiadiazole ring contributes to its potential biological activity. Its well-defined molecular architecture ensures consistency in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity, and its purity is critical for achieving desired reaction outcomes.

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide structure

338397-18-5 structure

Product Name:4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide

CAS No:338397-18-5

MF:C₈H₅BrN₂S₂

MW:273.172697782516

MDL:MFCD00202249

CID:5165644

Update Time:2026-03-04

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide Chemical and Physical Properties

Names and Identifiers

- 1,2,3-Thiadiazole, 5-[(4-bromophenyl)thio]-
- 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide
- MDL： MFCD00202249
- Inchi： 1S/C8H5BrN2S2/c9-6-1-3-7(4-2-6)12-8-5-10-11-13-8/h1-5H
- InChI Key： UFTVWJQPYZVLHR-UHFFFAOYSA-N
- SMILES： S1C(SC2=CC=C(Br)C=C2)=CN=N1

Experimental Properties

Density: 1.78±0.1 g/cm3(Predicted)
Boiling Point: 387.9±48.0 °C(Predicted)
pka: -5.07±0.50(Predicted)

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB299541-100 mg	4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide; .	338397-18-5		100 mg	€221.50	2023-07-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00900301-1g	5-[(4-Bromophenyl)sulfanyl]-1,2,3-thiadiazole	338397-18-5	90%	1g	￥2401.0	2023-03-29
AN HUI ZE SHENG Technology Co., Ltd.	PH017686-500mg		338397-18-5		500mg	￥2041.72	2023-09-15
Ambeed	A900981-1g	5-[(4-Bromophenyl)sulfanyl]-1,2,3-thiadiazole	338397-18-5	90%	1g	$350.0	2024-04-19
abcr	AB299541-100mg	4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide; .	338397-18-5		100mg	€283.50	2025-02-19

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Additional information on 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide: A Comprehensive Overview

4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide, also known by its CAS number CAS No. 338397-18-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of thiadiazole, a heterocyclic structure that has been extensively studied due to its unique electronic properties and potential applications in various industries.

The molecular structure of 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide consists of a thiadiazole ring (a five-membered ring containing two nitrogen atoms and one sulfur atom) attached to a bromophenyl group via a sulfur atom. The bromine substituent at the para position of the phenyl ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for applications in electronics and optoelectronics.

Recent studies have highlighted the potential of 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic configuration allows for efficient charge transport and emission properties, making it a promising material for next-generation electronic devices.

In terms of synthesis, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide can be prepared through various routes, including nucleophilic substitution and coupling reactions. Researchers have explored optimized synthetic pathways to enhance yield and purity, ensuring scalability for industrial applications.

The compound's stability under various conditions has also been a focus of recent investigations. Studies have shown that 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide exhibits good thermal stability and resistance to oxidative degradation, which are critical properties for its use in high-performance materials.

Beyond its material applications, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide has also been explored for its potential in pharmaceuticals. Its ability to act as a ligand in metalloenzyme inhibition has opened avenues for drug discovery research.

In conclusion, 4-Bromophenyl 1,2,3-thiadiazol-5-yl sulfide, with its CAS number CAS No. 338397-18-5, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in modern chemical science.